Cas no 87444-38-0 (2-Pyrazinamine,5-bromo-3-(methylthio)-)

• Product Name: 2-Pyrazinamine,5-bromo-3-(methylthio)-
• CAS No: 87444-38-0
• MF: C₅H₆BrN₃S
• MW: 220.09023809433
• CID: 708816
• PubChem ID: 18704793
• Update Time: 2025-04-19

2-Pyrazinamine,5-bromo-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinamine,5-bromo-3-(methylthio)-
• 2-AMINO-5-BROMO-3-METHYLTHIOPYRAZINE
• 5-bromo-3-methylsulfanylpyrazin-2-amine
• 5-bromo-3-methylthiopyrazin-2-amine
• 5-bromo-3-methylthiopyrazine-2-ylamine
• AKOS040768179
• DTXSID20595726
• SCHEMBL8042551
• 5-bromo-3-methylsulfanyl-pyrazin-2-amine
• A1-09223
• 5-Bromo-3-(methylsulfanyl)pyrazin-2-amine
• 87444-38-0
• FT-0743515

• Inchi： 1S/C5H6BrN3S/c1-10-5-4(7)8-2-3(6)9-5/h2H,1H3,(H2,7,8)
• InChI Key： FSOWDVOHUJKGNW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=N1)SC)N

Computed Properties

• Exact Mass: 218.94700
• Monoisotopic Mass: 218.94658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• PSA: 77.10000
• LogP: 2.12440